Cas no 688756-58-3 (pyrene-2,7-(Bpin)2)

pyrene-2,7-(Bpin)2 structure

Product Name:pyrene-2,7-(Bpin)2

CAS No:688756-58-3

Molecular Formula:C₂₈H₃₂B₂O₄

Molecular Weight:454.173288345337

MDL:MFCD15143601

CID:835988

PubChem ID:172089092

pyrene-2,7-(Bpin)2 Properties

Names and Identifiers

- 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
- 4,4,5,5-tetramethyl-2-[7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyren-2-yl]-1,3,2-dioxaborolane
- Pyrene-2,7-diboronic acid, pinacol ester
- B3956
- Pyrene-2,7-diboronic Acid Bis(pinacol) Ester
- pyrene-2,7-(Bpin)2
- (7-(Hydroxy((3-hydroxy-2,3-dimethylbutan-2-yl)oxy)boryl)pyren-2-yl)boronic acid
- (7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyren-2-yl)boronic acid
- 1,3,2-Dioxaborolane, 2,2'-(2,7-pyrenediyl)bis[4,4,5,5-tetramethyl-
- 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene >Pyrene-2,7-diboronic Acid Bis(pinacol) Ester
- +Expand
- MDL： MFCD15143601
- InChIKey： OSXGWTSPWMDJLH-UHFFFAOYSA-N
- Inchi： 1S/C28H32B2O4/c1-25(2)26(3,4)32-29(31-25)21-13-17-9-11-19-15-22(30-33-27(5,6)28(7,8)34-30)16-20-12-10-18(14-21)23(17)24(19)20/h9-16H,1-8H3
- SMILES： C1=C2C3=C4C(C=C2)=CC(B2OC(C)(C)C(C)(C)O2)=CC4=CC=C3C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

Exact Mass: 454.24900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Heavy Atom Count: 34

Experimental Properties

LogP: 5.18240
PSA: 36.92000
Boiling Point: 598.8±23.0 °C(Predicted)
λmax: 324(EtOH)(lit.)
Density: 1.16±0.1 g/cm3(Predicted)

pyrene-2,7-(Bpin)2 Security Information

Storage Condition：Room temperature.

pyrene-2,7-(Bpin)2 Customs Data

HS CODE：2931900090

pyrene-2,7-(Bpin)2 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FC0T-100mg	2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene	688756-58-3	98%	100mg	$22.00	2024-04-22
A2B Chem LLC	AH14621-100mg	Pyrene-2,7-diboronic acid, pinacol ester	688756-58-3	98%	100mg	$20.00	2024-04-19
Aaron	AR00FC95-100mg	2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene	688756-58-3	98%	100mg	$21.00
abcr	AB273833-1 g	Pyrene-2,7-diboronic acid, pinacol ester, 96%; .	688756-58-3	96%	1g	€210.10	2023-06-22
Alichem	A449039301-5g	(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyren-2-yl)boronic acid	688756-58-3	97%	5g	$360.50	2023-09-01
Ambeed	A1191951-100mg	2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene	688756-58-3	98%	100mg	$27.0
Apollo Scientific	OR361570-1g	Pyrene-2,7-diboronic acid, pinacol ester	688756-58-3		1g	£179.00	2024-07-20
Chemenu	CM134002-100mg	(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyren-2-yl)boronic acid	688756-58-3	97%	100mg	$84	2022-09-29
Crysdot LLC	CD12042733-5g	(7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyren-2-yl)boronic acid	688756-58-3	97%	5g	$433	2024-07-24
eNovation Chemicals LLC	D766645-1g	2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene	688756-58-3	97.0%	1g	$305	2022-06-09

pyrene-2,7-(Bpin)2 Synthesis

Synthetic Circuit 1

73183-34-3

129-00-0

688756-58-3

853377-11-4

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Cyclohexane

Reference

Selective Ir-catalysed borylation of polycyclic aromatic hydrocarbons: structures of naphthalene-2,6-bis(boronate), pyrene-2,7-bis(boronate) and perylene-2,5,8,11-tetra(boronate) esters

Coventry, David N.; et al, Chemical Communications (Cambridge, 2005, (16), 2172-2174

Synthetic Circuit 2

73183-34-3

129-00-0

688756-58-3

853377-11-4

Reaction Conditions

1.1 Reagents: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Cyclohexane ; 5 min, rt
1.2 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ; 16 h, 80 °C

Reference

Pyrene-based aggregation-induced emission luminogens (AIEgens) with less colour migration for anti-counterfeiting applications

Wang, Xiaohui; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2021, 9(37), 12828-12838

pyrene-2,7-(Bpin)2 Raw materials

pyrene-2,7-(Bpin)2 Preparation Products

pyrene-2,7-(Bpin)2 Suppliers

ZHENG ZHOU A ER FA HUA GONG Co., Ltd.

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HU BEI SHI SHUN Biotechnology Co., Ltd.

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(CAS:688756-58-3)

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Hubei XinHongli Chemical Co., Ltd.

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(CAS:688756-58-3)

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:688756-58-3)

MR./MRS.:A LA DING

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:688756-58-3)

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5. Efficient synthesis of silylated 2,2-difluorostyrene derivatives through Suzuki–Miyaura cross-coupling of 2,2-difluoro-1-iodo-1-silylethenes†

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7. Hydrogels formed from Fmoc amino acids†

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:688756-58-3)2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene

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Amadis Chemical Company Limited

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